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Compound of Interest

Compound Name: Descarboxyl Levofloxacin

CAS No.: 178964-53-9

Cat. No.: B1670107

Get Quote

Abstract: This technical guide provides an in-depth analysis of Descarboxyl Levofloxacin, a

notable degradation product and impurity of the broad-spectrum antibiotic, Levofloxacin. For

researchers, scientists, and professionals in drug development and quality control,

understanding the properties and analytical methodologies for such impurities is paramount for

ensuring pharmaceutical safety and efficacy. This document details the core identification,

physicochemical properties, a patented synthesis protocol, and modern analytical techniques

for the characterization and quantification of Descarboxyl Levofloxacin. It aims to serve as a

vital resource, grounded in scientific integrity and supported by authoritative references.
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Levofloxacin is a synthetic, broad-spectrum antibacterial agent belonging to the fluoroquinolone

class.[1][2] It is the S-(-)-isomer of the racemic drug substance ofloxacin and is generally twice

as potent.[3] Its mechanism of action involves the inhibition of two critical bacterial enzymes:

DNA gyrase and topoisomerase IV.[2][4] These enzymes are essential for bacterial DNA

replication, transcription, repair, and recombination, and their inhibition ultimately leads to

bacterial cell death.[2] Levofloxacin is widely used to treat a variety of bacterial infections,

including respiratory tract infections, urinary tract infections, and skin infections, due to its

activity against both Gram-positive and Gram-negative bacteria.[2][3]

The Importance of Impurity Profiling
In pharmaceutical manufacturing, the identification and control of impurities are critical for

ensuring the safety and quality of the final drug product. Degradation products, such as

Descarboxyl Levofloxacin, can arise during synthesis, storage, or formulation.[5][6]

Regulatory bodies mandate strict limits on these impurities, as they may lack therapeutic

efficacy or, in some cases, exhibit toxicity. Therefore, robust analytical methods are required to

detect, quantify, and control these related substances.[7][8]

Introduction to Descarboxyl Levofloxacin
Descarboxyl Levofloxacin is a known degradation product of Levofloxacin, formed through

the loss of the carboxylic acid group.[5][9][10] This structural modification significantly alters the

molecule's properties. The carboxylic acid moiety is crucial for the antibacterial activity of

fluoroquinolones, as it is involved in binding to the DNA gyrase enzyme complex.[11]

Consequently, the absence of this group in Descarboxyl Levofloxacin is expected to lead to a

significant loss of antibacterial efficacy. It is identified as "Levofloxacin EP Impurity E" in the

European Pharmacopoeia.[12]

Section 2: Core Identification and Physicochemical
Properties
Chemical Identity

Chemical Name: (S)-9-fluoro-3-methyl-10-(4-methylpiperazin-1-yl)-2,3-dihydro-7H-[5]

[7]oxazino[2,3,4-ij]quinolin-7-one[10]

Common Synonyms: Decarboxy Levofloxacin, Levofloxacin Impurity E[9][12]
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CAS Number: 178964-53-9[9][12][13][14][15]

Molecular Formula: C₁₇H₂₀FN₃O₂[9][12][14]

Molecular Weight: 317.36 g/mol [9][12][14]

Structural Elucidation

Figure 1. Comparison of Levofloxacin (left) and Descarboxyl Levofloxacin (right), highlighting

the removal of the carboxylic acid group at position 6.

Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 15 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12508503.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Decarboxyl-ofloxacin_-_S
https://nova-chemistry.lookchem.com/products/CasNo-178964-53-9-Descarboxyl-Levofloxacin-17892067.html
https://clearsynth.com/product/descarboxyl-levofloxacin
https://glppharmastandards.com/product-details/Levofloxacin
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12508503.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Decarboxyl-ofloxacin_-_S
https://clearsynth.com/product/descarboxyl-levofloxacin
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12508503.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Decarboxyl-ofloxacin_-_S
https://clearsynth.com/product/descarboxyl-levofloxacin
https://www.benchchem.com/product/b1670107/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-descarboxyl-levofloxacin-synthesis-characterization-and-analytical-considerations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670107?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Appearance Off-White to Light Yellow Solid [9][10]

Melting Point 154-158°C [9]

Boiling Point (Predicted) 501.1 ± 50.0 °C [9]

Density (Predicted) 1.35 ± 0.1 g/cm³ [9]

pKa (Predicted) 7.37 ± 0.42 [9]

LogP (Predicted) 1.6 [12]

Solubility
Chloroform (Slightly), Methanol

(Slightly)
[9]

Storage Temperature Refrigerator or Freezer (-20°C) [9][14]

Section 3: Synthesis and Isolation
The availability of pure Descarboxyl Levofloxacin as a reference standard is essential for

accurate analytical quantification. It can be prepared through controlled degradation of the

parent drug.

Synthetic Protocol via Acid-Catalyzed Decarboxylation
A patented method describes the synthesis of Descarboxyl Levofloxacin from Levofloxacin

under high temperature and pressure.[16] This process forces the removal of the thermally

stable carboxylic acid group.

Rationale: The use of hydrochloric acid catalyzes the decarboxylation reaction. High

temperature and pressure provide the necessary energy to overcome the activation barrier for

this transformation. The subsequent recrystallization step using an ethanol/acetone solvent

system is designed to purify the final product by removing unreacted starting material and any

side products.[16]

Step-by-Step Methodology:[16]
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Reaction Setup: Mix Levofloxacin (0.03 mol) with 1000 mL of 1 mol/L hydrochloric acid in a

pressure-resistant reaction vessel.

Dissolution: Stir the mixture at 60-80°C to achieve complete dissolution.

Decarboxylation Reaction: Heat the sealed vessel to 120°C under a pressure of 0.3 MPa

and maintain these conditions for 50 hours.

Solvent Removal: After the reaction, cool the vessel and evaporate the reaction solution to

dryness in a water bath at 100°C to remove water and all HCl.

Purification: Recrystallize the resulting residue using a mixed solvent of ethanol and acetone

(2:1 volume ratio) to yield purified Descarboxyl Levofloxacin. The patent reports a purity of

99.5% with this method.

Visualization of Synthetic Workflow
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Synthesis Protocol

Levofloxacin + 1M HCl

Dissolve at 60-80°C

React at 120°C, 0.3 MPa
for 50 hours

Evaporate to Dryness

Recrystallize
(Ethanol/Acetone 2:1)

Pure Descarboxyl
Levofloxacin

Click to download full resolution via product page

Caption: Workflow for the synthesis of Descarboxyl Levofloxacin.

Section 4: Analytical Methodologies
Accurate detection and quantification of Descarboxyl Levofloxacin require sensitive and

specific analytical methods, primarily based on chromatography and mass spectrometry.

High-Performance Liquid Chromatography (HPLC)
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Reverse-phase HPLC is the standard technique for separating Levofloxacin from its impurities.

[8][17][18]

Rationale for Method Choices: A C18 column is used due to its hydrophobic stationary phase,

which effectively retains and separates the moderately polar Levofloxacin and its related

compounds.[17][18] The mobile phase typically consists of an aqueous buffer and an organic

modifier (like acetonitrile or methanol). The buffer's pH is critical; a slightly acidic pH (e.g., pH

3.5) ensures that the residual amine groups are protonated, leading to better peak shapes.[19]

UV detection is suitable as the core quinolone structure possesses a strong chromophore.[17]

Exemplary HPLC Protocol for Impurity Profiling: (This protocol is a synthesis of typical

conditions described in the literature for Levofloxacin impurity analysis)[17][18][19]

System: High-Performance Liquid Chromatography system with UV-Vis Detector.

Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm packing).[17]

Mobile Phase A: 0.1% Ammonium acetate in water, adjusted to pH 3.5 with formic acid.[19]

Mobile Phase B: Acetonitrile.[19]

Gradient Elution: A gradient program starting with a high percentage of Mobile Phase A and

gradually increasing the percentage of Mobile Phase B is typically used to resolve early-

eluting polar impurities and later-eluting non-polar impurities.

Flow Rate: 0.7 - 1.0 mL/min.[17][18]

Column Temperature: 40-45°C.[17][19]

Detection Wavelength: 290-340 nm.[5][17]

Injection Volume: 20-25 µL.[17]

Spectroscopic Characterization
LC-MS is a powerful tool for the unambiguous identification of impurities.[7][19] In positive ion

electrospray ionization (ESI+), Descarboxyl Levofloxacin is expected to show a protonated

molecular ion [M+H]⁺ at an m/z of approximately 318.2.[19] This is a key diagnostic feature,
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distinguishing it from Levofloxacin ([M+H]⁺ at m/z 362.1).[20][21] Tandem MS (MS/MS) can be

used to further confirm the structure by analyzing fragmentation patterns. A common

fragmentation for Levofloxacin involves the loss of CO₂ (44 Da) from the carboxylic acid,

yielding a fragment at m/z 318.[21] The mass spectrum of Descarboxyl Levofloxacin would

be expected to resemble the MS/MS spectrum of Levofloxacin's m/z 318 fragment.

¹H and ¹³C NMR spectroscopy are definitive methods for structural elucidation. The most

significant difference in the NMR spectra between Levofloxacin and Descarboxyl
Levofloxacin would be:

¹H NMR: The disappearance of the characteristic singlet proton on the C6-carbon (typically

around 8.5-9.0 ppm in Levofloxacin). Instead, a new aromatic proton signal would appear at

a higher field (e.g., 6.5-7.5 ppm), coupled to the adjacent fluorine atom.

¹³C NMR: The absence of the carboxyl carbon signal (typically around 165-175 ppm in

Levofloxacin).
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Analytical Characterization Workflow
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Caption: Workflow for the analysis of Descarboxyl Levofloxacin.

Section 5: Biological and Toxicological Profile
Biological Activity
The carboxylic acid group at the C-6 position is a well-established pharmacophore for the

antibacterial activity of fluoroquinolones. It is essential for binding to the bacterial DNA gyrase

enzyme.[11] The removal of this group in Descarboxyl Levofloxacin results in a significant

reduction or complete loss of its intended antibacterial activity.[22] While direct studies on the

antibacterial potency of Descarboxyl Levofloxacin are not widely published, its structural

analogue, Descarboxyl Ciprofloxacin, has been shown to be devoid of antibacterial activity.

Toxicological Assessment
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Impurities in pharmaceutical products must be assessed for potential toxicity. While specific

toxicological data for Descarboxyl Levofloxacin is limited in publicly available literature, it has

been evaluated for genotoxicity. Studies using a modified Ames test and a chromosomal

aberration test concluded that Descarboxyl Levofloxacin could be controlled as a non-

genotoxic impurity.[22] This information is crucial for setting acceptable limits for this impurity in

Levofloxacin drug products according to regulatory guidelines such as those from the

International Council for Harmonisation (ICH).

Section 6: Conclusion
Descarboxyl Levofloxacin (CAS: 178964-53-9) is a critical process impurity and degradation

product of Levofloxacin. Its formation involves the removal of the essential carboxylic acid

moiety, leading to a loss of antibacterial efficacy. This guide has provided a comprehensive

overview of its core properties, a detailed synthetic protocol for its preparation as a reference

standard, and a robust analytical workflow for its identification and quantification using modern

chromatographic and spectroscopic techniques. For scientists in pharmaceutical development

and quality assurance, a thorough understanding and rigorous control of this and other

impurities are fundamental to guaranteeing the safety, quality, and efficacy of Levofloxacin

formulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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